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Compound of Interest

Compound Name: SKLB646

Cat. No.: B15612097
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The following provides detailed guidance for the safe and proper disposal of SKLB646, a c-Met
inhibitor used in research settings. Adherence to these procedures is critical to ensure the
safety of laboratory personnel and to maintain environmental compliance. As SKLB646 is a
potent research compound, it should be treated as hazardous chemical waste.

Waste Categorization and Container Summary

Proper segregation of waste is the first step in safe disposal. All waste materials generated
during the handling of SKLB646 should be categorized and placed in designated, properly
labeled containers.
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Waste Type Recommended Container

) ) Original container or a sealed, labeled
Unused or expired SKLB646 (solid) ]
hazardous waste container.

_ o Labeled, leak-proof hazardous liquid waste
Solutions containing SKLB646 )
container.

) ) ] Puncture-resistant, labeled hazardous solid
Contaminated labware (e.g., pipette tips, tubes) )
waste container.

Contaminated Personal Protective Equipment

Labeled hazardous waste bag or container.
(PPE)

Designated, puncture-proof sharps container for
Sharps (needles, scalpels) hazardous chemical waste

Step-by-Step Disposal Protocol

Researchers and laboratory personnel must follow these steps to ensure the safe disposal of
SKLB646 and associated materials.

1. Personal Protective Equipment (PPE): Before handling any waste materials, ensure
appropriate PPE is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

2. Segregation of Waste: At the point of generation, separate waste into the categories outlined
in the table above. Never mix different types of waste in the same container.[1][2][3]

3. Container Management:

e Ensure all waste containers are in good condition, compatible with the chemical waste, and
have a secure, leak-proof lid.[4][5][6]

o Label all containers clearly with "Hazardous Waste," the full chemical name (SKLB646), and
any known hazard characteristics (e.g., "Toxic").[3][7]

o Keep waste containers closed except when adding waste.[3][5][6]

4. Disposal of Unused SKLB646:
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Solid SKLB646 should be disposed of in its original container if possible. If not, transfer it to
a clearly labeled, sealed container for hazardous solid waste.

Do not dispose of solid or liquid SKLB646 down the drain or in regular trash.[4][7]
. Disposal of Contaminated Materials:

Liguids: Aqueous and solvent-based solutions containing SKLB646 must be collected in a
designated hazardous liquid waste container.

Solids: All disposable materials that have come into contact with SKLB646, such as pipette
tips, centrifuge tubes, and gloves, should be collected in a designated container for
hazardous solid waste.

Sharps: Any sharps, such as needles or blades, contaminated with SKLB646 must be
placed in a puncture-resistant sharps container designated for chemically contaminated
sharps.[8]

. Decontamination of Reusable Glassware:

Reusable glassware should be decontaminated by rinsing with a suitable solvent capable of
dissolving SKLB646.

The rinsate must be collected and treated as hazardous liquid waste.[5]

After the initial solvent rinse, glassware can be washed with an appropriate laboratory
detergent and water.

. Storage and Collection:

Store waste containers in a designated, well-ventilated, and secure area away from general
laboratory traffic.

Use secondary containment to prevent spills.[6]

Arrange for the collection of hazardous waste through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal company.[2][9]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of SKLB646 waste.
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\4 \4
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Caption: Workflow for the safe disposal of SKLB646 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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